Cas no 1040687-85-1 (3-[(3-Methoxypropyl)amino]propanamide)

• Product Name: 3-[(3-Methoxypropyl)amino]propanamide
• CAS No: 1040687-85-1
• MF: C₇H₁₆N₂O₂
• MW: 160.214141845703
• CID: 1067100
• PubChem ID: 28306974
• Update Time: 2025-04-20

3-[(3-Methoxypropyl)amino]propanamide Chemical and Physical Properties

Names and Identifiers

• 3-[(3-Methoxypropyl)amino]propanamide
• SCHEMBL11337099
• 3-(3-methoxypropylamino)propanamide
• AKOS005289690
• 1040687-85-1

• MDL： MFCD10687249
• Inchi： 1S/C7H16N2O2/c1-11-6-2-4-9-5-3-7(8)10/h9H,2-6H2,1H3,(H2,8,10)
• InChI Key： LPTDXAZAYMWSHB-UHFFFAOYSA-N
• SMILES： O(C)CCCNCCC(N)=O

Computed Properties

• Exact Mass: 160.121177757g/mol
• Monoisotopic Mass: 160.121177757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 7
• Complexity: 107
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.1
• Topological Polar Surface Area: 64.4Ų